Cas no 33763-20-1 (4-methyl-2-phenyl-thiazole-5-carboxylic acid)

4-methyl-2-phenyl-thiazole-5-carboxylic acid structure
33763-20-1 structure
Product Name:4-methyl-2-phenyl-thiazole-5-carboxylic acid
CAS No:33763-20-1
MF:C11H9NO2S
MW:219.259661436081
MDL:MFCD00141955
CID:54135
PubChem ID:720957
Update Time:2025-04-18

4-methyl-2-phenyl-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-phenylthiazole-5-carboxylic acid
    • 4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic acid
    • 4-Methyl-2-phenyl-5-thiazolecarboxylic acid
    • 2-phenyl-4-methylthlazole-5-carboxylic acid
    • 4-methyl-2-(phenyl)-1,3-thiazol-5-carboxylic acid
    • 4-Methyl-2-phenyl-thiazol-5-carbonsaeure
    • 4-methyl-2-phenylthiazol-5-carboxylic acid
    • 4-Methyl-2-phenyl-thiazole-5-carboxylic acid
    • 5-thiazolecarboxylic acid,4-methyl-2-phenyl
    • AMY1645
    • BRD-K20401364-001-07-6
    • F0804-1563
    • Z90666966
    • HMS2644L21
    • SR-01000449571
    • HMS566O09
    • 4-Methyl-2-phenylthiazole-5-carboxylicacid
    • 4-methyl-2-phenyl-1,3-thiazole-5-carboxylic acid, AldrichCPR
    • FT-0680059
    • SR-01000449571-1
    • 12F-322S
    • Maybridge1_008941
    • EN300-13644
    • SCHEMBL1327631
    • CS-0072661
    • 2-phenyl-4-methylthiazole-5-carboxylic acid
    • SMR000277682
    • SY064092
    • J-515725
    • MLS000716165
    • DTXSID70352189
    • CRSMRBYEBHOYRM-UHFFFAOYSA-N
    • MFCD00141955
    • D71256
    • CHEMBL1374129
    • 33763-20-1
    • EU-0006662
    • 5-thiazolecarboxylic acid, 4-methyl-2-phenyl-
    • AKOS000268957
    • BB 0238163
    • STK862381
    • DB-012209
    • ALBB-020574
    • BBL028271
    • 4-methyl-2-phenyl-thiazole-5-carboxylic acid
    • MDL： MFCD00141955
    • Inchi： 1S/C11H9NO2S/c1-7-9(11(13)14)15-10(12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
    • InChI Key： CRSMRBYEBHOYRM-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.03500
  • Monoisotopic Mass: 219.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.4A^2

Experimental Properties

  • Density: 1.319
  • Melting Point: 214-215 ºC
  • Boiling Point: 424°Cat760mmHg
  • Flash Point: 210.3°C
  • PSA: 78.43000
  • LogP: 2.81670

4-methyl-2-phenyl-thiazole-5-carboxylic acid Security Information

  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S22;S26;S36/37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

4-methyl-2-phenyl-thiazole-5-carboxylic acid Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-methyl-2-phenyl-thiazole-5-carboxylic acid Pricemore >>

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Apollo Scientific
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TRC
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4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic Acid
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TRC
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4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic Acid
 33763-20-1
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4-methyl-2-phenyl-thiazole-5-carboxylic acid Related Literature

  • 1. Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides: general methods for the elaboration of trisubstituted thiazoles and oxazoles
    Philip Cornwall,Colin P. Dell,David W. Knight J. Chem. Soc. Perkin Trans. 1 1991 2417

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